Cas no 1261981-19-4 ([1,1'-Biphenyl]-3-carboxylic acid, 2'-chloro-2-methyl-)

• Product Name: [1,1'-Biphenyl]-3-carboxylic acid, 2'-chloro-2-methyl-
• CAS No: 1261981-19-4
• MF: C₁₄H₁₁ClO₂
• MW: 246.688943147659
• CID: 2767393
• Update Time: 2023-04-04

[1,1'-Biphenyl]-3-carboxylic acid, 2'-chloro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxylic acid, 2'-chloro-2-methyl-

• Inchi： 1S/C14H11ClO2/c1-9-10(6-4-7-11(9)14(16)17)12-5-2-3-8-13(12)15/h2-8H,1H3,(H,16,17)
• InChI Key： CTVLSSCDKQFBHQ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2Cl)=CC=CC(C(O)=O)=C1C

Computed Properties

• Exact Mass: 246.045
• Monoisotopic Mass: 246.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3A^2